Cas no 1217544-28-9 (Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid)
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (4S)-3-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methyl-1,3-thiazolidi ne-4-carboxylic acid
- Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylicacid
- Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic acid
- (4S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-2-methyl-1,3-thiazolidine-4-carboxylic acid
- A927308
- (4S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
- EN300-12621457
- CS-0283387
- (4S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylthiazolidine-4-carboxylicacid
- 1217544-28-9
- (4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
- Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid
-
- MDL: MFCD02682332
- Inchi: 1S/C20H19NO4S/c1-12-21(18(11-26-12)19(22)23)20(24)25-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,10-11H2,1H3,(H,22,23)/t12?,18-/m1/s1
- InChI Key: WFCIGOQMPVAAGQ-VMHBGOFLSA-N
- SMILES: S1C[C@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C
Computed Properties
- Exact Mass: 369.10347926g/mol
- Monoisotopic Mass: 369.10347926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 92.1Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 589.4±50.0 °C at 760 mmHg
- Flash Point: 310.3±30.1 °C
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F025350-250mg |
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid |
1217544-28-9 | 250mg |
$ 450.00 | 2022-06-05 | ||
| TRC | F025350-500mg |
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid |
1217544-28-9 | 500mg |
$ 745.00 | 2022-06-05 | ||
| Chemenu | CM489314-1g |
(4S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-12621457-0.05g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 0.05g |
$740.0 | 2023-05-25 | |
| Enamine | EN300-12621457-0.1g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 0.1g |
$967.0 | 2023-05-25 | |
| Enamine | EN300-12621457-0.25g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 0.25g |
$1379.0 | 2023-05-25 | |
| Enamine | EN300-12621457-0.5g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 0.5g |
$2176.0 | 2023-05-25 | |
| Enamine | EN300-12621457-1.0g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 1g |
$2789.0 | 2023-05-25 | |
| Enamine | EN300-12621457-2.5g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 2.5g |
$5466.0 | 2023-05-25 | |
| Enamine | EN300-12621457-5.0g |
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid |
1217544-28-9 | 95% | 5g |
$8089.0 | 2023-05-25 |
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid: A Comprehensive Overview
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid, with the CAS registry number 1217544-28-9, is a significant compound in the field of organic chemistry and biochemistry. This compound is particularly notable for its role in peptide synthesis and its potential applications in drug discovery. The molecule combines a thiazolidine ring system with a carboxylic acid group, making it a versatile building block in organic synthesis.
The structure of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid is characterized by a thiazolidine ring, which is a five-membered ring containing sulfur and nitrogen atoms. The stereochemistry at the 4S and 2RS positions is crucial for its biological activity and synthetic utility. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the carboxylic acid, which is commonly used in peptide synthesis to prevent unwanted side reactions during the coupling process.
Recent studies have highlighted the importance of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid in the development of bioactive molecules. Researchers have explored its potential as a precursor for peptide-based drugs, where the stereochemistry of the molecule plays a critical role in determining the pharmacokinetic properties of the final product. The compound has also been investigated for its ability to form stable amide bonds under mild reaction conditions, making it an attractive candidate for use in solid-phase synthesis.
In terms of synthesis, Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid can be prepared through various routes, including the coupling of amino acids with appropriate protecting groups. The stereochemical purity of the compound is often achieved through enzymatic resolution or chiral resolution techniques. These methods ensure that the compound maintains its desired stereochemical configuration, which is essential for its biological activity.
The application of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid extends beyond peptide synthesis. It has been utilized in the construction of complex natural products and has shown promise in medicinal chemistry as a component of bioactive compounds. Recent research has focused on its role in the development of inhibitors for various enzymes, including proteases and kinases, which are key targets in cancer therapy and inflammatory diseases.
In addition to its synthetic applications, Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid has been studied for its potential as a chiral catalyst in asymmetric synthesis. The thiazolidine ring system provides a rigid chiral environment that can facilitate enantioselective reactions. This property has led to its use in the synthesis of chiral pharmaceuticals and agrochemicals.
The latest advancements in computational chemistry have also contributed to our understanding of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid. Molecular modeling studies have provided insights into its interaction with biological targets at the molecular level. These studies have helped guide the design of more potent and selective derivatives of this compound.
In conclusion, Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid is a versatile and valuable compound in organic synthesis and drug discovery. Its unique structure and stereochemical properties make it an essential tool for researchers working in peptide chemistry and medicinal chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound will likely play an increasingly important role in the development of novel therapeutic agents.
1217544-28-9 (Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid) Related Products
- 198545-89-0(Fmoc-D-Thz-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)